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Compound of Interest

Compound Name: 3-Tert-butylbenzaldehyde

Cat. No.: B1365090

3-Tert-butylbenzaldehyde, with the chemical formula C11H140, is an aromatic aldehyde
characterized by a benzaldehyde ring substituted with a tert-butyl group at the 3-position.[1]
This structural feature imparts specific reactivity and physical properties that are of interest in
various fields of chemical synthesis. While not as commonly cited as its 4-tert-butyl isomer,
which is a key intermediate in the fragrance industry, 3-tert-butylbenzaldehyde serves as a
valuable building block in organic synthesis, including the development of novel pharmaceutical
intermediates and specialized chemical ligands.[2] The presence of the bulky tert-butyl group
can influence the steric and electronic environment of the aldehyde functional group, offering
unique synthetic possibilities. This guide provides a comprehensive overview of the safe
handling, storage, and potential applications of 3-tert-butylbenzaldehyde, grounded in
established safety protocols and chemical principles.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its safe handling and application. The following table summarizes the key properties of 3-Tert-
butylbenzaldehyde.
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Property Value Source
Molecular Formula C11H140 PubChem[1]
Molecular Weight 162.23 g/mol PubChem[1]
CAS Number 23039-28-3 ChemicalBook][3]
Appearance Liquid Sigma-Aldrich[4]
Boiling Point 140-150 °C ChemicalBook[3]
Density 0.966 £ 0.06 g/cm3 (Predicted) = ChemicalBook[3]
Flash Point 91.961 °C Sigma-Aldrich[4]
Storage Temperature 4°C, stored under nitrogen Sigma-Aldrich[4]

Hazard Analysis and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Tert-butylbenzaldehyde is classified with several hazards that necessitate careful
handling.[1]

o Acute Toxicity, Oral (Category 3/4): Harmful if swallowed.[1][5]
 Skin Irritation (Category 2): Causes skin irritation.[1][6]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][6]

o Specific target organ toxicity, single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[1][6]

» Hazardous to the aquatic environment, long-term hazard (Category 1): Very toxic to aquatic
life with long-lasting effects.[1][5]

The following GHS pictograms are associated with 3-Tert-butylbenzaldehyde:

Expert Insight: The respiratory and skin irritation potential is typical for many benzaldehyde
derivatives. The significant aquatic toxicity underscores the importance of preventing any
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release into the environment. All waste containing this chemical must be disposed of as
hazardous waste.[5]

Safe Handling and Storage Procedures

Adherence to rigorous safety protocols is paramount when working with 3-Tert-
butylbenzaldehyde to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

e Fume Hood: All handling of 3-Tert-butylbenzaldehyde should be conducted in a well-
ventilated chemical fume hood to minimize inhalation of vapors.[7]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[7]

e Hand Protection: Wear nitrile or other chemically resistant gloves. It is crucial to inspect
gloves for any signs of degradation or puncture before use and to practice proper glove
removal technique to avoid skin contact.

o Skin and Body Protection: A lab coat or other protective clothing should be worn. For larger
guantities or in case of a potential splash, a chemical-resistant apron is recommended.[7]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should
be used.[8]

Storage

» Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

o Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[10] Aldehydes
can undergo vigorous reactions with these substances.
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» Conditions to Avoid: Protect from air and light, as these can affect product quality. The
recommended storage temperature is 4°C under a nitrogen atmosphere to maintain purity.[4]

The following workflow diagram illustrates the key steps for the safe handling of 3-Tert-
butylbenzaldehyde.
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Safe Handling of 3-Tert-butylbenzaldehyde
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Emergency Response for 3-Tert-butylbenzaldehyde Incidents
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Workflow for Aldol Condensation of 3-Tert-butylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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